molecular formula C10H15NO3 B1501576 Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate CAS No. 850991-53-6

Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate

Cat. No.: B1501576
CAS No.: 850991-53-6
M. Wt: 197.23 g/mol
InChI Key: YMCVBSNHYFZDOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is a chemical compound that has been used in the synthesis of tropane alkaloids . It is a liquid in its technical grade .


Synthesis Analysis

The synthesis of this compound is part of the broader field of research directed towards the preparation of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids . This research has attracted attention from many research groups worldwide .


Molecular Structure Analysis

This compound ethylene ketal contains a total of 38 bonds; 19 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 2 five-membered rings, 1 six-membered ring, 1 seven-membered ring, 1 ketone (aliphatic), 1 tertiary amine (aliphatic), and 3 ethers (aliphatic) .


Chemical Reactions Analysis

The chemical reactions involving this compound are part of the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold . This process involves the stereochemical control achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture .


Physical and Chemical Properties Analysis

This compound is a liquid in its technical grade . Its molecular weight is 241.28356 g/mol .

Scientific Research Applications

Structural and Mechanistic Studies

Structural studies of azabicyclo[3.2.1]octane derivatives have provided insights into their molecular conformations using various spectroscopic techniques, including IR and NMR spectroscopy, and X-ray diffraction. For example, ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate has been synthesized and studied, revealing detailed structural information through these methods (Arias-Pérez et al., 2003). Additionally, ultrasonic synthesis techniques have facilitated the creation of complex molecules, including azabicyclo derivatives, which are characterized by their spectral data and quantum chemical calculations to understand the reaction mechanisms and regioselectivity of these syntheses (Aboelnaga et al., 2016).

Synthesis of Constrained Dipeptide Isosteres

Azabicyclo[3.2.1]octane derivatives have been explored as conformationally constrained dipeptide isosteres, demonstrating their potential in peptide chemistry and drug design. These compounds, synthesized from tartaric acid and amino acids, offer a novel class of building blocks for medicinal chemistry, showcasing their versatility and application in synthesizing complex molecular architectures (Guarna et al., 1999).

Exploration in Organic Synthesis and Medicinal Chemistry

The synthetic versatility of azabicyclo[3.2.1]octane derivatives extends to their use in creating various bioactive molecules and potential drug candidates. For instance, synthesis strategies involving ethyl 4-oxoalkanoates have led to the formation of bicyclic lactams and heterocycles, useful in developing new therapeutic agents. These methodologies not only highlight the synthetic utility of these compounds but also contribute to the broader field of organic synthesis and drug discovery (Wedler et al., 1992).

Safety and Hazards

The specific safety and hazards information for Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is not available in the search results. It is always recommended to refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information .

Properties

IUPAC Name

ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15NO3/c1-2-14-10(13)11-5-7-3-8(6-11)9(12)4-7/h7-8H,2-6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMCVBSNHYFZDOU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CC2CC(C1)C(=O)C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30693363
Record name Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30693363
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

850991-53-6
Record name Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30693363
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A 2% solution of aqueous sulfuric acid (100 ml) was added to ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate ethylene ketal (6.72 g, 27.9 mmol) and the mixture was allowed to stir for 1 h. The mixture was then extracted with ethyl acetate (2×100 ml). The combined organic layers were dried over potassium carbonate, filtered, concentrated by rotary evaporation, and then distilled on a Kugelrohr apparatus (0.2 mm Hg, 132-162° C.) to yield a clear colorless oil (3.49 g, 64%).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate ethylene ketal
Quantity
6.72 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Yield
64%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Reactant of Route 2
Reactant of Route 2
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Reactant of Route 3
Reactant of Route 3
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Reactant of Route 4
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Reactant of Route 5
Reactant of Route 5
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Reactant of Route 6
Ethyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.